Cas no 1872998-78-1 (4-Chloro-6-(2,5-dihydro-1H-pyrrol-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 4-Chloro-6-(2,5-dihydro-1H-pyrrol-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 1872998-78-1
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 5702604
• PubChem ID: 131172387
• Update Time: 2025-06-11

4-Chloro-6-(2,5-dihydro-1H-pyrrol-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(2,5-dihydro-1H-pyrrol-1-yl)-
• 1872998-78-1
• 4-Chloro-6-(2,5-dihydro-1H-pyrrol-1-yl)pyrimidine-5-carbaldehyde
• EN300-725296

• Inchi： 1S/C9H8ClN3O/c10-8-7(5-14)9(12-6-11-8)13-3-1-2-4-13/h1-2,5-6H,3-4H2
• InChI Key： LOMKIZBAMGDXBC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=NC=N1)N1CC=CC1

Computed Properties

• Exact Mass: 209.0355896g/mol
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• Boiling Point: 394.0±42.0 °C(Predicted)
• pka: -0.06±0.37(Predicted)

Additional information on 4-Chloro-6-(2,5-dihydro-1H-pyrrol-1-yl)pyrimidine-5-carbaldehyde

Introduction to 4-Chloro-6-(2,5-dihydro-1H-pyrrol-1-yl)pyrimidine-5-carbaldehyde (CAS No. 1872998-78-1)

4-Chloro-6-(2,5-dihydro-1H-pyrrol-1-yl)pyrimidine-5-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1872998-78-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde features a pyrimidine core substituted with a chloro group at the 4-position and a dihydropyrrole moiety at the 6-position, terminated with an aldehyde functionality at the 5-position. Its structural configuration makes it a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's unique structural attributes position it as a valuable building block for drug discovery initiatives. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it amenable to various chemical transformations. These transformations include condensation reactions, nucleophilic additions, and cyclization processes, which are pivotal in constructing complex pharmacophores essential for therapeutic efficacy.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives due to their demonstrated biological activity across multiple disease pathways. Specifically, compounds incorporating the pyrimidine scaffold have shown promise in targeting enzymes and receptors involved in cancer, inflammation, and metabolic disorders. The aldehyde functionality further extends its utility by enabling post-synthetic modifications, allowing chemists to fine-tune molecular properties such as solubility, bioavailability, and target specificity.

Current research highlights the role of 4-Chloro-6-(2,5-dihydro-1H-pyrrol-1-yl)pyrimidine-5-carbaldehyde in the synthesis of kinase inhibitors, which are critical in oncology therapy. Kinases play a central role in signal transduction pathways that regulate cell proliferation and survival; thus, inhibiting aberrant kinase activity is a key strategy in cancer treatment. The compound's ability to serve as a precursor for kinase inhibitors stems from its ability to participate in Schiff base formation and subsequent cyclization reactions that yield potent enzyme inhibitors.

Moreover, studies have indicated that derivatives of this compound exhibit inhibitory effects on various kinases, including Janus kinases (JAKs) and tyrosine kinases (TyKs), which are implicated in autoimmune diseases and solid tumors. The chloro group at the 4-position of the pyrimidine ring enhances binding interactions with target proteins by participating in hydrogen bonding or hydrophobic interactions. Meanwhile, the aldehyde group provides a reactive site for covalent bond formation with nucleophilic residues on the kinase active site, thereby increasing binding affinity.

The dihydropyrrole moiety contributes to the compound's overall pharmacokinetic profile by influencing solubility and metabolic stability. This feature is particularly important for drug candidates intended for oral administration or systemic delivery. By optimizing this structural component, researchers can improve bioavailability while minimizing off-target effects.

Advances in computational chemistry have further accelerated the exploration of 4-Chloro-6-(2,5-dihydro-1H-pyrrol-1-yl)pyrimidine-5-carbaldehyde's pharmacological potential. Molecular docking simulations have been employed to predict binding affinities with various protein targets, providing insights into potential therapeutic applications. These simulations have revealed that modifications to the dihydropyrrole ring can significantly alter binding interactions with biological targets without compromising overall efficacy.

In addition to its role as a kinase inhibitor precursor, this compound has been investigated for its antimicrobial properties. Preliminary studies suggest that derivatives exhibit activity against Gram-positive bacteria by interfering with essential bacterial enzymes involved in cell wall synthesis or metabolic pathways. This dual functionality—kinase inhibition and antimicrobial activity—makes it an attractive candidate for developing combination therapies aimed at addressing multidrug-resistant infections.

The synthesis of 4-Chloro-6-(2,5-dihydro-1H-pyrrol-1-yl)pyrimidine-5-carbaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include chlorination of a pyrimidine precursor followed by condensation with a dihydropyrrole derivative under controlled conditions. Recent advancements in green chemistry principles have led to the development of more sustainable synthetic routes that minimize waste generation and hazardous reagent usage.

The compound's stability under various storage conditions is another critical consideration for pharmaceutical applications. Research has demonstrated that proper handling and storage protocols can significantly extend its shelf life while maintaining chemical integrity. This is particularly important for industrial-scale production where long-term storage stability directly impacts cost-effectiveness and regulatory compliance.

Evaluation of 4-Chloro-6-(2,5-dihydro-1H-pyrrol-1-yl)pyrimidine-5-carbaldehyde's toxicity profile has been conducted through both in vitro and in vivo assays to assess its safety for preclinical development. Initial toxicity studies indicate moderate acute toxicity; however, further research is needed to evaluate chronic exposure risks and potential long-term side effects. These assessments are essential steps before advancing into clinical trials where human safety remains paramount.

The integration of 4-Chloro-6-(2,5-dihydro-1H-pyrrol-1-y l)pyrimidine -5-carbaldehyde into drug development pipelines aligns with broader trends toward precision medicine approaches that leverage structure-based drug design principles. By understanding how subtle structural modifications influence biological activity at both molecular and cellular levels researchers can develop more targeted therapies tailored to individual patient needs.

In conclusion,4-Chloro -6-(2 , 5 -dihydro - 1 H - pyr rol - 1 - yl ) py rimid ine - 5 - carbal de hyde (CAS No . 1872998 -78 - 1 ) represents an important intermediate with significant therapeutic potential across multiple disease areas . Its versatility as a synthetic precursor coupled with emerging research findings position it as a promising candidate for future pharmaceutical applications . Continued investigation into its pharmacological properties will further elucidate its role as part of innovative drug discovery initiatives aimed at improving patient outcomes worldwide . p >